Cas no 128439-97-4 (5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-)

• Product Name: 5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
• CAS No: 128439-97-4
• MF: C₁₂H₁₅N₅O₇
• MW: 341.276802301407
• CID: 163343
• PubChem ID: 21121369
• Update Time: 2025-04-19

5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
• 5-carboxyethyl-3'-azido-3'-deoxythymidine
• 1-(3-Azido-3-deoxy-beta-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinepropanoic acid
• 3'-azido-5-(2-carboxyethyl)-3'-deoxyuridine
• 5-Pyrimidinepropanoic acid, 1-(3-azido-3-deoxy-beta-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
• 128439-97-4
• BW A1183U
• 5-carboxyethyl-3/'-azido-3/'-deoxythymidine
• BW-A1183U
• 3-[1-[(2R,3R,4S,5S)-4-azido-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]propanoic acid

• Inchi： 1S/C12H15N5O7/c13-16-15-8-6(4-18)24-11(9(8)21)17-3-5(1-2-7(19)20)10(22)14-12(17)23/h3,6,8-9,11,18,21H,1-2,4H2,(H,19,20)(H,14,22,23)/t6-,8-,9-,11-/m1/s1
• InChI Key： ZKNPPJXSXOEVON-PNHWDRBUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(CCC(=O)O)=C1)=O)=O)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 341.09725
• Monoisotopic Mass: 341.09714783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 185.16